Pyridoxamine-methyl-d3 dihydrochloride
Overview
Description
Pyridoxamine-methyl-d3 dihydrochloride is an isotope-labeled analog of pyridoxamine, which is a form of vitamin B6 . The natural source of pyridoxamine is animal foods, and its deficiency in humans potentially causes sideroblastic anemia, weakness, insomnia, and neurological disorders .
Molecular Structure Analysis
The empirical formula of Pyridoxamine-methyl-d3 dihydrochloride is C8D3H9N2O2 · 2HCl . Its molecular weight is 244.13 . The SMILES string representation is Cl.Cl.[2H]C([2H])([2H])c1ncc(CO)c(CN)c1O .Physical And Chemical Properties Analysis
Pyridoxamine-methyl-d3 dihydrochloride is a white to off-white powder . Its melting point is 224-226 °C . It is suitable for mass spectrometry (MS) .Scientific Research Applications
Internal Analytical Standard
Pyridoxamine-methyl-d3 dihydrochloride is used as an internal analytical standard for the quantitation of pyridoxamine concentration in dietary supplements, fortified foods, or within a complex biological matrix .
Vitamin B6 Research
This compound is an isotope-labeled analog of pyridoxamine, which is a form of vitamin B6 . It can be used in research to study the role and metabolism of vitamin B6 in the body .
Pharmacological Therapies
Vitamin B6 in the form of pyridoxamine is one of the most widespread pharmacological therapies for inherited diseases involving pyridoxal phosphate (PLP)-dependent enzymes .
Mass Spectrometry
Due to its isotopic purity, Pyridoxamine-methyl-d3 dihydrochloride is suitable for mass spectrometry (MS) techniques . It can be used as a tracer or internal standard in MS-based metabolomics studies .
Nutritional Studies
As a form of Vitamin B6, Pyridoxamine-methyl-d3 dihydrochloride can be used in nutritional studies to understand the impact of Vitamin B6 deficiency, which potentially causes sideroblastic anemia, weakness, insomnia, and neurological disorders .
Bioavailability and Absorption Studies
The compound can be used in bioavailability and absorption studies. As an isotopically labeled version of pyridoxamine, it can help researchers track and quantify its absorption and distribution within the body .
Mechanism of Action
Target of Action
Pyridoxamine-methyl-d3 dihydrochloride is an isotope-labeled analog of pyridoxamine , which is a form of vitamin B6 . The primary targets of this compound are the enzymes involved in the metabolism of amino acids and neurotransmitters .
Mode of Action
As a form of vitamin B6, pyridoxamine-methyl-d3 dihydrochloride is converted to pyridoxal 5-phosphate in the body . This coenzyme plays a crucial role in the synthesis of amino acids, neurotransmitters such as serotonin and norepinephrine, sphingolipids, and aminolevulinic acid .
Biochemical Pathways
The compound affects several biochemical pathways. It is involved in the metabolism of amino acids and glycogen, the synthesis of nucleic acids, hemoglobin, sphingomyelin and other sphingolipids, and the synthesis of the neurotransmitters serotonin, dopamine, norepinephrine and gamma-aminobutyric acid (GABA) .
Pharmacokinetics
As a form of vitamin b6, it is expected to be water-soluble and absorbed by the body when taken orally
Result of Action
The molecular and cellular effects of pyridoxamine-methyl-d3 dihydrochloride’s action are primarily related to its role as a coenzyme in various biochemical reactions . Its deficiency in humans potentially causes sideroblastic anemia, weakness, insomnia, and neurological disorders .
Action Environment
The action, efficacy, and stability of pyridoxamine-methyl-d3 dihydrochloride can be influenced by various environmental factors. For instance, its storage temperature is recommended to be -20°C . More research is needed to fully understand how other environmental factors might influence its action.
Safety and Hazards
Pyridoxamine dihydrochloride is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
4-(aminomethyl)-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridin-3-ol;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2.2ClH/c1-5-8(12)7(2-9)6(4-11)3-10-5;;/h3,11-12H,2,4,9H2,1H3;2*1H/i1D3;; |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNWCOANXZNKMLR-GXXYEPOPSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=C1O)CN)CO.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C1=NC=C(C(=C1O)CN)CO.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10703030 |
Source
|
| Record name | 4-(Aminomethyl)-5-(hydroxymethyl)-2-(~2~H_3_)methylpyridin-3-ol--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10703030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyridoxamine-methyl-d3 dihydrochloride | |
CAS RN |
1173023-45-4 |
Source
|
| Record name | 4-(Aminomethyl)-5-(hydroxymethyl)-2-(~2~H_3_)methylpyridin-3-ol--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10703030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1173023-45-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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